Cas no 57332-73-7 (ethyl 2-{imidazo2,1-b1,3thiazol-6-yl}acetate)

• Product Name: ethyl 2-{imidazo2,1-b1,3thiazol-6-yl}acetate
• CAS No: 57332-73-7
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 880024
• PubChem ID: 853574
• Update Time: 2025-04-19

ethyl 2-{imidazo2,1-b1,3thiazol-6-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl imidazo[2,1-b][1,3]thiazol-6-ylacetate
• ethyl 2-imidazo[2,1-b][1,3]thiazol-6-ylacetate
• IMIDAZO[2,1-B]THIAZOL-6-YL-ACETIC ACID ETHYL ESTER
• Aethyl-(imidazo<2,1-b>thiazol-6-yl)-acetat
• ethyl imidazo<2,1-b>thiazole-6-acetate
• HMS1397I08
• ethyl 2-{imidazo2,1-b1,3thiazol-6-yl}acetate
• Z54529092
• 57332-73-7
• DTXSID70357452
• ETHYL 2-(IMIDAZO[2,1-B][1,3]THIAZOL-6-YL)ACETATE
• F2124-0495
• DB-319661
• AKOS000121738
• CS-0218377
• EN300-00710
• ethyl 2-{imidazo[2,1-b][1,3]thiazol-6-yl}acetate
• G54960
• MFCD00225160
• Ethyl 2-(imidazo[2,1-b]thiazol-6-yl)acetate
• Enamine_001240
• imidazo(2,1-b)thiazol-6-yl-acetic acid ethyl ester

• Inchi： 1S/C9H10N2O2S/c1-2-13-8(12)5-7-6-11-3-4-14-9(11)10-7/h3-4,6H,2,5H2,1H3
• InChI Key： DSVFDEWSKWCGEY-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)CC(=O)OCC

Computed Properties

• Exact Mass: 210.04600
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 1.50140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles